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Compound of Interest

Compound Name: anthracen-2-ol

Cat. No.: B021771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of anthracen-2-ol, a hydroxylated
derivative of anthracene. While specific experimental data for anthracen-2-ol is limited in
publicly available literature, this document consolidates the known information and draws upon
data from closely related hydroxyanthracene compounds to provide a broader context for its
potential properties and applications. This guide is intended to serve as a foundational resource
for researchers and professionals in drug development and related scientific fields.

Core Chemical and Physical Properties

Anthracen-2-ol, also known as 2-hydroxyanthracene, is a polycyclic aromatic hydrocarbon
with a hydroxyl group at the second position of the anthracene core. This substitution
influences its chemical reactivity and biological activity.

Table 1: Physicochemical Properties of Anthracen-2-ol
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Property Value Reference
CAS Number 613-14-9 [1]
Molecular Formula C14H100 [2]
Molecular Weight 194.23 g/mol

IUPAC Name Anthracen-2-ol [1]
Synonyms 2-Anthrol, 2- 1]

Hydroxyanthracene, 3-Anthrol

Physical Form

Solid

Purity (Typical)

>98%

Spectroscopic Data

Detailed spectroscopic data for anthracen-2-ol is not extensively reported. However, some UV-

Vis absorption data is available. For context, the general spectral characteristics of the parent

anthracene molecule are well-documented and can serve as a reference point.

Table 2: Spectroscopic Data for Anthracen-2-ol and Related Compounds

Compound

Spectroscopic
Method

Key Data Points Reference

Anthracen-2-ol

UV-Vis (in ag. EtOH)

Amax: 370 nm

UV-Vis (in Amax: 356.2 nm (g =
Anthracene [3]

Cyclohexane) 9,700 cm~1/M)

Fluorescence (in Excitation: 350 nm,
Anthracene [3]

Cyclohexane)

Quantum Yield: 0.36

Synthesis of Hydroxyanthracene Derivatives

While a specific, detailed experimental protocol for the synthesis of anthracen-2-ol is not

readily available in the reviewed literature, the synthesis of related hydroxyanthraguinone
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compounds can provide a model for potential synthetic routes. One common approach involves
the Friedel-Crafts acylation followed by cyclization. For instance, the synthesis of 2-
hydroxyanthraquinone can be achieved from phthalic anhydride and a substituted benzene.

lllustrative Experimental Protocol: Synthesis of 2-
Hydroxyanthraquinone

The following protocol for the synthesis of 2-hydroxyanthraquinone is adapted from established
methods and serves as an example of how a hydroxylated anthracenoid can be prepared.

Materials:

Phthalic anhydride

Phenol

Boric acid

Sulfuric acid

Water

Suitable organic solvent (e.g., ethanol for recrystallization)
Procedure:

» A mixture of phthalic anhydride, phenol, and boric acid is heated in the presence of sulfuric
acid.

e The reaction mixture is heated at a controlled temperature to facilitate the condensation and
cyclization reactions.

 After the reaction is complete, the mixture is cooled and poured into water to precipitate the
crude product.

» The crude 2-hydroxyanthraquinone is collected by filtration and washed with water to remove
acid impurities.
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» The product is then purified, typically by recrystallization from a suitable solvent like ethanol,
to yield the final product.

Synthesis Workflow
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A generalized workflow for the synthesis of a hydroxyanthraquinone.

Biological Activity and Potential Signhaling Pathways

Hydroxyanthracene derivatives are a class of naturally occurring compounds found in various
plants and have been used in traditional medicine, primarily for their laxative effects.[4] These

compounds are known to stimulate intestinal peristalsis.[4]

The biological activity of hydroxyanthracenes is thought to be mediated through various
mechanisms, including potential interactions with cellular signaling pathways. While specific
pathways for anthracen-2-ol have not been elucidated, related anthracene derivatives have
been investigated for their potential to inhibit protein kinases, which are key regulators of

cellular processes.

Hypothetical Kinase Inhibition Pathway

Many therapeutic agents, particularly in oncology, function by inhibiting specific protein kinases.
A hypothetical mechanism by which a hydroxyanthracene derivative could inhibit a kinase
signaling pathway is depicted below. This is a generalized representation and has not been
specifically demonstrated for anthracen-2-ol.
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A potential mechanism of kinase inhibition by a small molecule.
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Toxicological Profile

The toxicological properties of specific monohydroxyanthracenes are not well-defined.
However, the broader class of hydroxyanthracene derivatives has undergone scrutiny. Some
studies have indicated that certain hydroxyanthracene derivatives, such as emodin and aloe-
emodin, may exhibit genotoxic effects in vitro.[5] The European Food Safety Authority (EFSA)
has raised concerns about the safety of hydroxyanthracene derivatives in food. It is important
to note that the toxicity can vary significantly between different derivatives.

Table 3: General Toxicological Information for Hydroxyanthracene Derivatives

Endpoint Observation Reference

Some derivatives (e.g.,
o emodin, aloe-emodin) have
Genotoxicity (in vitro) ] [5]
shown evidence of

genotoxicity.

Long-term studies on specific
Carcinogenicity derivatives have raised

concerns.

] ] ] Laxative effect through
Primary Biological Effect _ _ _ . (41161
stimulation of colonic motility.

Conclusion

Anthracen-2-ol is a structurally simple derivative of anthracene with the potential for
interesting biological activity. However, a comprehensive review of the current literature reveals
a notable lack of in-depth studies specifically focused on this isomer. While its core
physicochemical properties are known, detailed experimental protocols for its synthesis and
biological evaluation, as well as its specific mechanisms of action, remain to be thoroughly
investigated. Future research is warranted to elucidate the unique properties of anthracen-2-ol
and to determine its potential for applications in medicinal chemistry and drug development.
The information provided on related hydroxyanthracene compounds can serve as a valuable
starting point for such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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